Amodiaquine dihydrochloride dihydrate
Amodiaquine dihydrochloride dihydrate
Amodiaquine Hydrochloride is the hydrochloride salt of amodiaquine, an orally active 4-aminoquinoline derivative with antimalarial and anti-inflammatory properties. Similar in structure and activity to chloroquine, amodiaquine is effective against some chloroquine-resistant strains, particularly Plasmodium falciparum, the most deadly malaria parasite. Although the mechanism of plasmodicidal action has not been fully elucidated, like other quinoline derivatives, amodiaquine likely is able to inhibit heme polymerase activity in the body. This results in accumulation of free heme, which is toxic to the parasites.
A 4-aminoquinoline compound with anti-inflammatory properties.
A 4-aminoquinoline compound with anti-inflammatory properties.
Brand Name:
Vulcanchem
CAS No.:
6398-98-7
VCID:
VC0000193
InChI:
InChI=1S/C20H22ClN3O.2ClH.2H2O/c1-3-24(4-2)13-14-11-16(6-8-20(14)25)23-18-9-10-22-19-12-15(21)5-7-17(18)19;;;;/h5-12,25H,3-4,13H2,1-2H3,(H,22,23);2*1H;2*1H2
SMILES:
CCN(CC)CC1=C(C=CC(=C1)NC2=C3C=CC(=CC3=NC=C2)Cl)O.O.O.Cl.Cl
Molecular Formula:
C20H28Cl3N3O3
Molecular Weight:
464.8 g/mol
Amodiaquine dihydrochloride dihydrate
CAS No.: 6398-98-7
APIs
VCID: VC0000193
Molecular Formula: C20H28Cl3N3O3
Molecular Weight: 464.8 g/mol
| CAS No. | 6398-98-7 |
|---|---|
| Product Name | Amodiaquine dihydrochloride dihydrate |
| Molecular Formula | C20H28Cl3N3O3 |
| Molecular Weight | 464.8 g/mol |
| IUPAC Name | 4-[(7-chloroquinolin-4-yl)amino]-2-(diethylaminomethyl)phenol;dihydrate;dihydrochloride |
| Standard InChI | InChI=1S/C20H22ClN3O.2ClH.2H2O/c1-3-24(4-2)13-14-11-16(6-8-20(14)25)23-18-9-10-22-19-12-15(21)5-7-17(18)19;;;;/h5-12,25H,3-4,13H2,1-2H3,(H,22,23);2*1H;2*1H2 |
| Standard InChIKey | YVNAYSHNIILOJS-UHFFFAOYSA-N |
| SMILES | CCN(CC)CC1=C(C=CC(=C1)NC2=C3C=CC(=CC3=NC=C2)Cl)O.O.O.Cl.Cl |
| Canonical SMILES | CCN(CC)CC1=C(C=CC(=C1)NC2=C3C=CC(=CC3=NC=C2)Cl)O.O.O.Cl.Cl |
| Description | Amodiaquine Hydrochloride is the hydrochloride salt of amodiaquine, an orally active 4-aminoquinoline derivative with antimalarial and anti-inflammatory properties. Similar in structure and activity to chloroquine, amodiaquine is effective against some chloroquine-resistant strains, particularly Plasmodium falciparum, the most deadly malaria parasite. Although the mechanism of plasmodicidal action has not been fully elucidated, like other quinoline derivatives, amodiaquine likely is able to inhibit heme polymerase activity in the body. This results in accumulation of free heme, which is toxic to the parasites. A 4-aminoquinoline compound with anti-inflammatory properties. |
| Synonyms | Amodiachin Amodiaquin Amodiaquine Amodiaquine Hydrochloride Camoquin Camoquine Flavoquine Hydrochloride, Amodiaquine |
| Reference | Sangkuhl, Katrin. /Amodiaquine Pathway, Pharmacokinetics./ PharmGKB. N.p., n.d. Web. 2 Oct. 2013. |
| PubChem Compound | 64646 |
| Last Modified | Nov 11 2021 |
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